6-methyl-1H-purin-8-amine
Description
6-Methyl-1H-purin-8-amine is a purine derivative characterized by a methyl group at position 6 and an amino group at position 8 of the purine scaffold. Purines are bicyclic aromatic heterocycles with significant biological relevance, often serving as core structures in nucleotides and enzyme inhibitors.
Properties
CAS No. |
138949-65-2 |
|---|---|
Molecular Formula |
C6H7N5 |
Molecular Weight |
149.157 |
IUPAC Name |
6-methyl-7H-purin-8-amine |
InChI |
InChI=1S/C6H7N5/c1-3-4-5(9-2-8-3)11-6(7)10-4/h2H,1H3,(H3,7,8,9,10,11) |
InChI Key |
AIEUMFQGRGYOSV-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=NC=N1)N=C(N2)N |
Synonyms |
1H-Purin-8-amine, 6-methyl- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Position 6 Substitutions
- 6-Chloro-8-methyl-9H-purine : Features a chloro group at position 6 and methyl at position 8. The chloro substituent enhances electrophilicity, making it reactive in nucleophilic aromatic substitution, unlike the methyl group in 6-methyl-1H-purin-8-amine, which is electron-donating. This compound’s synthesis involves chlorination of pyrimidine precursors .
- N-(6-Chloro-7H-purin-2-yl)acetamide: A chloro-purine derivative with an acetamide group at position 2, highlighting how substitutions at position 6 influence steric and electronic properties compared to methyl or amino groups .
Position 8 Substitutions
- 8-(Methylthio)-9H-purin-6-amine (CAS 1198-83-0): Contains a methylthio (-SMe) group at position 8 and an amine at position 6. It exhibits high gastrointestinal absorption and CYP1A2 inhibition .
- 8-(Allylsulfanyl)-9H-purin-6-amine : The allylsulfanyl group at position 8 introduces a reactive alkene, enabling further functionalization (e.g., thiol-ene click chemistry). Its molecular weight (207.26 g/mol) is higher than 6-methyl-1H-purin-8-amine (149.15 g/mol), affecting pharmacokinetics .
- 8-(Mesitylthio)-9H-purin-6-amine (8w) : A bulky mesitylthio group at position 8 confers steric hindrance, reducing binding to compact enzymatic pockets. This compound demonstrated selectivity for endoplasmic reticulum targets in biological studies .
Position 9 Substitutions
- 9-Ethyl-8-methyl-purin-6-amine (JY8) : Ethylation at position 9 increases hydrophobicity (C8H11N5, MW 177.21 g/mol) compared to the unsubstituted 1H tautomer. Such modifications are common in prodrug designs to enhance bioavailability .
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